![molecular formula C13H16F2N2O4S B2596304 2-acetamido-N-(2,4-difluorophenyl)-4-(methylsulfonyl)butanamide CAS No. 1043948-32-8](/img/structure/B2596304.png)
2-acetamido-N-(2,4-difluorophenyl)-4-(methylsulfonyl)butanamide
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Description
2-acetamido-N-(2,4-difluorophenyl)-4-(methylsulfonyl)butanamide is a useful research compound. Its molecular formula is C13H16F2N2O4S and its molecular weight is 334.34. The purity is usually 95%.
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Scientific Research Applications
Photoreactions in Pharmaceuticals
Studies on related compounds, such as flutamide, have explored their photoreactions in different solvents, indicating a broader research interest in the stability and photochemical properties of pharmaceutical compounds. These investigations can inform the development of more stable drug formulations and understand the potential for phototoxicity in drugs with similar structures (Watanabe et al., 2015).
Insecticide Chemistry
Research into sulfoxaflor and similar sulfoximine insecticides has highlighted their effectiveness against sap-feeding insects and their distinct mode of action compared to other insecticides. This area of study could be relevant for compounds with similar functional groups, contributing to the development of new, more effective pesticides (Sparks et al., 2013).
Advanced Material Synthesis
Research into the synthesis and properties of complex polyamides and polyimides incorporating similar functional groups suggests potential applications in creating advanced materials with desirable properties such as high solubility, thermal stability, and mechanical strength. These materials could have applications in electronics, aerospace, and other high-performance engineering fields (Liaw et al., 2006).
Chemical Synthesis and Catalysis
Investigations into the reactions of similar compounds with various nucleophiles can inform synthetic chemistry strategies, potentially leading to the development of new synthetic pathways and catalysts for the production of heterocyclic compounds and other complex molecules (Caram et al., 2003).
Properties
IUPAC Name |
2-acetamido-N-(2,4-difluorophenyl)-4-methylsulfonylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F2N2O4S/c1-8(18)16-12(5-6-22(2,20)21)13(19)17-11-4-3-9(14)7-10(11)15/h3-4,7,12H,5-6H2,1-2H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQFSAFUIHLHQDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CCS(=O)(=O)C)C(=O)NC1=C(C=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.